Cas no 1206988-90-0 (2-{5-(dimethylsulfamoyl)furan-2-ylmethoxy}-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide)

• Product Name: 2-{5-(dimethylsulfamoyl)furan-2-ylmethoxy}-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide
• CAS No: 1206988-90-0
• MF: C₁₇H₁₈N₄O₅S₂
• MW: 422.478621006012
• CID: 6377879
• PubChem ID: 45504317
• Update Time: 2025-10-28

2-{5-(dimethylsulfamoyl)furan-2-ylmethoxy}-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-(dimethylsulfamoyl)furan-2-ylmethoxy}-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide
• 2-((5-(N,N-dimethylsulfamoyl)furan-2-yl)methoxy)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide
• 2-{[5-(dimethylsulfamoyl)furan-2-yl]methoxy}-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide
• 1206988-90-0
• F5793-0080
• AKOS024519327
• VU0521139-1
• 2-[[5-(dimethylsulfamoyl)furan-2-yl]methoxy]-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide

• Inchi： 1S/C17H18N4O5S2/c1-11-19-20-17(27-11)18-16(22)13-6-4-5-7-14(13)25-10-12-8-9-15(26-12)28(23,24)21(2)3/h4-9H,10H2,1-3H3,(H,18,20,22)
• InChI Key： WWGOMPRIDKOBJG-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(COC2=CC=CC=C2C(NC2=NN=C(C)S2)=O)O1)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 422.072
• Monoisotopic Mass: 422.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 151A^2
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-{5-(dimethylsulfamoyl)furan-2-ylmethoxy}-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide

Introduction to 2-{5-(dimethylsulfamoyl)furan-2-ylmethoxy}-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide (CAS No: 1206988-90-0) and Its Emerging Applications in Chemical Biology

The compound 2-{5-(dimethylsulfamoyl)furan-2-ylmethoxy}-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide, identified by its CAS number 1206988-90-0, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their structural complexity and diverse biological activities. The presence of multiple pharmacophoric units, including a furan ring substituted with a dimethylsulfamoyl group, a benzamide moiety, and a 5-methyl-1,3,4-thiadiazole scaffold, endows this molecule with unique chemical and biological properties that make it a promising candidate for further investigation.

Recent advancements in drug discovery have highlighted the importance of multitargeted compounds that can interact with multiple biological pathways simultaneously. The structural features of 2-{5-(dimethylsulfamoyl)furan-2-ylmethoxy}-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide align well with this trend. The furan ring is known for its ability to engage in hydrogen bonding interactions, which can enhance binding affinity to biological targets. Additionally, the dimethylsulfamoyl group introduces a polar moiety that can improve solubility and bioavailability, critical factors for drug-like properties. The benzamide and 5-methyl-1,3,4-thiadiazole components further contribute to the compound's versatility by providing additional sites for interaction with biological receptors.

In the context of current research, this compound has shown promise in several areas. One notable application is in the development of novel therapeutic agents targeting inflammatory and immunomodulatory pathways. The 5-methyl-1,3,4-thiadiazole scaffold is particularly relevant here, as it has been identified as a key structural element in molecules that modulate immune responses. Studies have suggested that derivatives of this scaffold can interact with cytokine receptors and other immune-related proteins, potentially leading to the development of new treatments for autoimmune diseases and chronic inflammation.

Moreover, the dimethylsulfamoyl substituent on the furan ring has been implicated in enhancing the pharmacokinetic properties of drug candidates. This group can improve metabolic stability and reduce clearance rates, thereby prolonging the half-life of the compound in vivo. Such properties are highly desirable in pharmaceutical development, as they can lead to more effective dosing regimens and improved patient compliance. The benzamide moiety also contributes to these pharmacokinetic benefits by providing a site for hydrophobic interactions with biological targets.

Another area where 2-{5-(dimethylsulfamoyl)furan-2-ylmethoxy}-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide has shown promise is in the field of anticancer research. The combination of heterocyclic rings and functional groups in this molecule makes it a versatile scaffold for designing molecules that can disrupt cancer cell proliferation. Preliminary studies have indicated that derivatives of this compound can inhibit key enzymes involved in tumor growth and angiogenesis. The furan ring's ability to interact with nucleophilic centers on cancer-related proteins suggests that it could serve as a platform for developing targeted therapies.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between this compound and its biological targets. Advanced computational methods have allowed researchers to predict binding affinities and identify potential binding pockets on target proteins. These insights have guided the design of analogs with improved potency and selectivity. For instance, modifications to the dimethylsulfamoyl group have been explored to enhance binding interactions with specific enzymes while minimizing off-target effects.

In addition to its therapeutic potential, 2-{5-(dimethylsulfamoyl)furan-2-ylmethoxy}-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide has applications in chemical biology research. Its complex structure provides a rich framework for studying molecular recognition processes at the atomic level. Researchers are using this compound as a tool to probe the mechanisms of action of various biological pathways. By understanding how this molecule interacts with its targets, scientists can gain insights into disease mechanisms and develop more effective therapeutic strategies.

The synthesis of this compound has also been optimized to ensure scalability for both research and commercial purposes. Modern synthetic methodologies have enabled chemists to produce high-purity batches of 2-{5-(dimethylsulfamoyl)furan-2-ylmethoxy}-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide efficiently. Advances in catalytic processes have reduced reaction times and improved yields, making it feasible to produce larger quantities for preclinical studies and clinical trials.

The future prospects for this compound are promising. Ongoing research aims to explore its potential in treating neurological disorders by targeting neurotransmitter receptors. The structural features that make it effective against inflammatory and cancerous conditions may also be relevant for neurological diseases characterized by aberrant signaling pathways.

In conclusion, 2-{5-(dimethylsulfamoyl)furan-2-ylylmethoxy}-N-(5-methyl -1 , 3 , 4 - thiadiazol - 2 - y l ) benz amide ( C A S N o : 1206988 - 90 - 0 ) is a multifaceted molecule with significant potential in pharmaceutical research . Its unique structural features , combined with its demonstrated biological activities , make it a valuable candidate for developing new therapeutic agents . As research continues , it is likely that this compound will play an increasingly important role in addressing some of today's most pressing medical challenges .